Cas no 432009-98-8 (4-Bromo-2-formylphenyl 4-chlorobenzoate)

• Product Name: 4-Bromo-2-formylphenyl 4-chlorobenzoate
• CAS No: 432009-98-8
• MF: C₁₄H₈BrClO₃
• MW: 339.568522453308
• CID: 6786226
• PubChem ID: 807521
• Update Time: 2025-06-13

4-Bromo-2-formylphenyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• CS-0360297
• STL296412
• BBL024077
• 4-bromo-2-formylphenyl 4-chlorobenzoate
• VS-07645
• 432009-98-8
• (4-bromo-2-formylphenyl) 4-chlorobenzoate
• starbld0048759
• AKOS000290995
• 4-Bromo-2-formylphenyl 4-chlorobenzoate

• Inchi： 1S/C14H8BrClO3/c15-11-3-6-13(10(7-11)8-17)19-14(18)9-1-4-12(16)5-2-9/h1-8H
• InChI Key： HJODLVAQTMIKPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 337.93453g/mol
• Monoisotopic Mass: 337.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-Bromo-2-formylphenyl 4-chlorobenzoate

Professional Introduction to 4-Bromo-2-formylphenyl 4-chlorobenzoate (CAS No. 432009-98-8)

4-Bromo-2-formylphenyl 4-chlorobenzoate, with the chemical identifier CAS No. 432009-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of bromine and chlorine substituents along with a formyl group, presents a promising scaffold for the development of novel therapeutic agents. The combination of these functional groups makes it an intriguing candidate for further exploration in drug discovery, particularly in the quest to identify compounds with enhanced biological activity and improved pharmacokinetic properties.

The molecular structure of 4-Bromo-2-formylphenyl 4-chlorobenzoate consists of a benzoate core substituted at the 4-position with a bromine atom and at the 2-position with a formyl group. This specific configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for chemical modifications and derivatization. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby enhancing efficacy and selectivity.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The formyl group in 4-Bromo-2-formylphenyl 4-chlorobenzoate serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can interact with specific biological targets. For instance, the formyl group can be readily converted into other functional groups such as amides, esters, or aldehydes, which are commonly employed in drug design to improve solubility, bioavailability, and metabolic stability.

The presence of both bromine and chlorine atoms on the aromatic ring provides additional opportunities for selective modifications. These halogen atoms are known to enhance binding affinity by participating in halogen bonding interactions or by influencing the electronic properties of the molecule. Halogenated aromatic compounds have been extensively studied for their potential as pharmaceutical intermediates due to their ability to engage in multiple non-covalent interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-Bromo-2-formylphenyl 4-chlorobenzoate towards various biological targets. These computational studies have been instrumental in guiding synthetic efforts and optimizing lead structures for drug development. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for further development.

The synthesis of 4-Bromo-2-formylphenyl 4-chlorobenzoate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the bromination of a suitable precursor, followed by formylation at the desired position on the aromatic ring. Subsequent chlorination then introduces the chlorine atom at the 4-position, completing the target structure. Each step must be meticulously controlled to avoid side reactions and ensure regioselectivity.

In addition to its potential as a drug candidate, 4-Bromo-2-formylphenyl 4-chlorobenzoate has shown promise as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for constructing larger scaffolds that can be further modified to achieve specific biological activities. This versatility has made it an attractive compound for both academic research laboratories and industrial pharmaceutical companies.

The pharmacological profile of 4-Bromo-2-formylphenyl 4-chlorobenzoate is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural motif is reminiscent of known bioactive compounds that target enzymes such as kinases or proteases. By exploring its pharmacological properties, researchers hope to uncover new therapeutic applications or identify it as a lead compound for further development.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been crucial in characterizing the structure of 4-Bromo-2-formylphenyl 4-chlorobenzoate. These methods provide detailed information about the molecular conformation, purity, and chemical environment of the compound, which is essential for understanding its behavior in biological systems.

The growing body of evidence supporting the potential of halogenated aromatic compounds in drug discovery continues to drive interest in molecules like 4-Bromo-2-formylphenyl 4-chlorobenzoate. As research progresses, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents targeting various diseases.